Cas no 76792-96-6 (1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]-)

1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]- structure
76792-96-6 structure
Product Name:1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]-
CAS No:76792-96-6
MF:C16H21NO3
MW:275.342844724655
CID:548530
PubChem ID:11301400
Update Time:2025-04-19

1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]-
    • (S)-4-Hydroxy Propranolol
    • (S)-1-(Isopropylamino)-3-[(4-hydroxynaphthalen-1-yl)oxy]-2-propanol
    • 4-[(2S)-2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-1-naphthalenol
    • 4-hydroxypranolol
    • 4-hydroxypropranol
    • 4-OH-propranolol
    • rac-4'-hydroxypropranolol
    • 4-[(2S)-2-hydroxy-3-(propan-2-ylamino)propoxy]naphthalen-1-ol
    • (-)-4-Hydroxypropranolol
    • DTXSID701312988
    • 1-Naphthalenol, 4-((2S)-2-hydroxy-3-((1-methylethyl)amino)propoxy)-
    • 4-Hydroxypropranolol, (-)-
    • UNII-E5AR0D881E
    • Q27276889
    • 4-[(2S)-2-hydroxy-3-[(propan-2-yl)amino]propoxy]naphthalen-1-ol
    • E5AR0D881E
    • (S)-4-Hydroxypropranolol
    • 76792-96-6
    • Inchi: 1S/C16H21NO3/c1-11(2)17-9-12(18)10-20-16-8-7-15(19)13-5-3-4-6-14(13)16/h3-8,11-12,17-19H,9-10H2,1-2H3/t12-/m0/s1
    • InChI Key: CWEPACWBWIOYID-LBPRGKRZSA-N
    • SMILES: O(C1C=CC(=C2C=CC=CC=12)O)C[C@H](CNC(C)C)O

Computed Properties

  • Exact Mass: 275.15200
  • Monoisotopic Mass: 275.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 61.7A^2

Experimental Properties

  • PSA: 61.72000
  • LogP: 2.67400

1-Naphthalenol,4-[(2S)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]- Pricemore >>

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